(3S*,4R*)-1-[2-(2-ethylphenoxy)ethyl]-4-methylpiperidine-3,4-diol

• IUPAC Name: (3S,4R)-1-[2-(2-ethylphenoxy)ethyl]-4-methylpiperidine-3,4-diol
• InChI: InChI=1S/C16H25NO3/c1-3-13-6-4-5-7-14(13)20-11-10-17-9-8-16(2,19)15(18)12-17/h4-7,15,18-19H,3,8-12H2,1-2H3/t15-,16+/m0/s1
• InChI Key: DASJDINGTMIEDL-JKSUJKDBSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCCN2CCC(C(C2)O)(C)O
• Isomeric SMILES: CCC1=CC=CC=C1OCCN2CC[C@@]([C@H](C2)O)(C)O
• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex chemical reactions aimed at introducing specific functional groups or achieving desired stereochemistry. For instance, the synthesis of phenylethynylated 1-(2-ethoxyethyl)-3-methylpiperidin-4-ones explores the stereochemistry of phenylethynylation, highlighting the importance of NMR and IR spectra in determining the configuration of stereoisomeric phenylethynyl alcohols (Praliev et al., 1986). Similarly, an enantiospecific synthesis approach of (3S,4R)-3-amino-4-ethylpiperidine from readily available starting materials emphasizes the use of key rearrangements and diastereoselective hydrogenations (Reilly, Anthony, & Gallagher, 2003).

Molecular Structure Analysis

Crystallographic studies offer detailed insights into the molecular structure of related compounds. For example, the crystal structures of certain amino phenyl carbonate derivatives reveal the conformational differences and the dihedral angles between molecular planes, aiding in the understanding of molecular interactions and stability (Raghuvarman et al., 2014). These analyses are crucial for predicting the behavior and reactivity of complex molecules.

Chemical Reactions and Properties

Research on related compounds often focuses on their reactivity and potential applications in synthesis. For instance, the domino reaction of certain propenoates and amines for synthesizing dihydropyridines from salicaldehydes and ethyl propiolate showcases innovative approaches to creating complex molecules with significant yields and fluorescence properties (Cui et al., 2007).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are essential for their application and handling. Studies like the crystal structure and Hirshfeld surface analysis of 3-(hydroxymethyl)-3-methyl-2,6-diphenylpiperidin-4-one shed light on the intermolecular and intramolecular hydrogen bonding interactions, influencing the compound's physical properties and stability (Gümüş et al., 2022).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity with other chemicals, stability under various conditions, and potential for further transformations, is crucial. The enantioselective addition of diethylzinc to aldehydes using dihydroxypiperidine derivatives highlights the stereochemical considerations and efficiency in synthesizing chiral alcohols (Roudeau, Pardo, & Cossy, 2006), demonstrating the intricate balance between structure and reactivity.